Cas no 1344791-39-4 (3-(2,5-difluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(2,5-difluorophenyl)prop-2-en-1-amine
• CAS No: 1344791-39-4
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5149599
• PubChem ID: 63969676
• Update Time: 2025-08-01

3-(2,5-difluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(2,5-difluorophenyl)-
• 3-(2,5-difluorophenyl)prop-2-en-1-amine

• Inchi： 1S/C9H9F2N/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-4,6H,5,12H2
• InChI Key： UQCFHOUDGDYKSC-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC(F)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(2,5-difluorophenyl)prop-2-en-1-amine

Introduction to 3-(2,5-difluorophenyl)prop-2-en-1-amine (CAS No. 1344791-39-4)

3-(2,5-difluorophenyl)prop-2-en-1-amine, also known by its CAS number 1344791-39-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a propenylamine moiety substituted with a 2,5-difluorophenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-(2,5-difluorophenyl)prop-2-en-1-amine is C₉H₈F₂N, and its molecular weight is approximately 168.16 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties facilitate its use in various experimental settings, including in vitro and in vivo studies.

In the realm of pharmaceutical research, 3-(2,5-difluorophenyl)prop-2-en-1-amine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its activity as a modulator of various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. This finding suggests that 3-(2,5-difluorophenyl)prop-2-en-1-amine could serve as a valuable scaffold for the design of novel anticancer agents.

Beyond its potential as an anticancer agent, 3-(2,5-difluorophenyl)prop-2-en-1-amine has also been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 3-(2,5-difluorophenyl)prop-2-en-1-amine to mitigate these pathological processes makes it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-(2,5-difluorophenyl)prop-2-en-1-amine has been utilized as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce additional substituents or modify existing moieties to create derivatives with enhanced biological activity. This aspect is crucial for optimizing drug candidates during the lead optimization phase of drug discovery.

The synthesis of 3-(2,5-difluorophenyl)prop-2-en-1-amine typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2,5-difluorobenzaldehyde with an appropriate amine followed by subsequent modifications to introduce the propenyl group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production.

Safety considerations are paramount when handling 3-(2,5-difluorophenyl)prop-2-en-1-amine. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods to minimize exposure risks.

In conclusion, 3-(2,5-difluorophenyl)prop-2-en-1-amine (CAS No. 1344791-39-4) is a versatile compound with promising applications in pharmaceutical research and chemical synthesis. Its unique molecular structure confers distinct chemical and biological properties that make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.